2-(3,5-Dichlorophenyl)-2-(methylamino)acetic acid hydrochloride

Specification

• CAS No.: 1423023-99-7
• Molecular Formula: C9H10Cl3NO2
• Molecular Weight: 270.5
• IUPAC Name: 2-(3,5-dichlorophenyl)-2-(methylamino)acetic acid;hydrochloride
• Standard InChI: InChI=1S/C9H9Cl2NO2.ClH/c1-12-8(9(13)14)5-2-6(10)4-7(11)3-5;/h2-4,8,12H,1H3,(H,13,14);1H
• Standard InChI Key: IINNBWSHLLQYFH-UHFFFAOYSA-N
• SMILES: CNC(C1=CC(=CC(=C1)Cl)Cl)C(=O)O.Cl
• Canonical SMILES: CNC(C1=CC(=CC(=C1)Cl)Cl)C(=O)O.Cl

Introduction

Chemical Identity and Structural Properties

Molecular Structure and Nomenclature

The IUPAC name for the compound is (3,5-dichlorophenyl)(methylamino)acetic acid hydrochloride, reflecting its substitution pattern and functional groups. The structure consists of a central acetic acid backbone, where the alpha-carbon is bonded to both a methylamino group (-NHCH₃) and a 3,5-dichlorophenyl ring. The hydrochloride salt form enhances solubility in polar solvents, a critical factor in its handling and application.

Table 1: Key Molecular Properties

Property	Value
CAS Number	1423023-99-7
Molecular Formula	C₉H₁₀Cl₃NO₂
Molecular Weight	270.54 g/mol
InChI Code	1S/C₉H₉Cl₂NO₂·ClH
GHS Signal Word	Warning

Synthesis and Manufacturing

Synthetic Routes

While no direct synthesis protocol for 2-(3,5-dichlorophenyl)-2-(methylamino)acetic acid hydrochloride is publicly available, analogous compounds provide insight into potential pathways. A related patent (WO2020207753A1) describes the synthesis of a structurally similar benzoxazolecarboxylate derivative, highlighting the use of sodium or potassium hydroxide for hydrolysis and hydrochloric acid for salt formation. For the target compound, a plausible route involves:

• Condensation: Reaction of 3,5-dichlorobenzaldehyde with methylamine to form a Schiff base.

• Cyanohydrin Formation: Addition of hydrogen cyanide to introduce the nitrile group.

• Hydrolysis: Acidic or basic hydrolysis of the nitrile to yield the carboxylic acid.

• Salt Formation: Treatment with hydrochloric acid to obtain the hydrochloride salt.

Process Optimization

Key challenges in synthesis include controlling stereochemistry at the alpha-carbon and minimizing byproducts during chlorination. The patent literature emphasizes the importance of solvent selection (e.g., polar aprotic solvents) and temperature control (45–55°C) to enhance yield and purity.

Hazard Category	GHS Code	Statement
Skin Irritation	H315	Causes skin irritation
Eye Damage	H319	Causes serious eye irritation
Respiratory Irritation	H335	May cause respiratory irritation

Stability and Reactivity

Chemical Stability

The compound remains stable under recommended storage conditions but decomposes upon exposure to strong oxidizing agents, releasing hazardous gases such as hydrogen chloride and nitrogen oxides.

Incompatibilities

• Strong Oxidizers: Risk of exothermic reactions.

• Bases: May neutralize the hydrochloride salt, reducing solubility.

Applications and Research Utility

Pharmaceutical Intermediate

Though direct applications are undocumented, structural analogs serve as intermediates in drug discovery. For example, the patent WO2020207753A1 describes a related compound used in synthesizing glucitol derivatives for metabolic disorders. The methylamino and carboxylic acid groups in 2-(3,5-dichlorophenyl)-2-(methylamino)acetic acid hydrochloride suggest potential utility in designing protease inhibitors or receptor agonists.

Agrochemistry

Chlorinated arylacetic acids are prevalent in herbicide formulations. The dichlorophenyl moiety may confer herbicidal activity by disrupting plant auxin pathways, though specific studies on this compound are lacking.

Regulatory and Compliance Considerations

Disposal Guidelines

Waste must be incinerated in approved facilities equipped to handle halogenated organic compounds.